Cas no 17521-49-2 ((Tetrahydro-pyran-2-yloxy)-acetonitrile)

• Product Name: (Tetrahydro-pyran-2-yloxy)-acetonitrile
• CAS No: 17521-49-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD21362389
• CID: 1361028
• PubChem ID: 544562
• Update Time: 2025-04-24

(Tetrahydro-pyran-2-yloxy)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(tetrahydropyran-2-yl)oxy]-
• 2-(oxan-2-yloxy)acetonitrile
• 2-((Tetrahydro-2H-pyran-2-yl)oxy)acetonitrile
• AKOS030575125
• (TETRAHYDRO-PYRAN-2-YLOXY)-ACETONITRILE
• tetrahydropyran-2-yloxy acetonitrile
• 17521-49-2
• (Tetrahydro-2H-pyran-2-yloxy)acetonitrile
• 2-(Tetrahydropyran-2-yloxy)acetonitrile
• (Tetrahydropyran-2-yloxy)acetonitrile
• tetrahydropyran-2-yloxyethanonitrile
• AS-39787
• 2-[(Tetrahydro-2H-pyran-2-yl)oxy]acetonitrile
• DB-181763
• SCHEMBL9491131
• (Tetrahydro-2H-pyran-2-yloxy)acetonitrile #
• DTXSID00337762
• AM806434
• 2-(Cyanomethoxy)tetrahydropyran
• Acetonitrile, 2-[(tetrahydro-2H-pyran-2-yl)oxy]-
• MFCD21362389
• SY126690
• (Tetrahydro-pyran-2-yloxy)-acetonitrile

• MDL： MFCD21362389
• Inchi： 1S/C7H11NO2/c8-4-6-10-7-3-1-2-5-9-7/h7H,1-3,5-6H2
• InChI Key： YADWCNNOFHOBBG-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCC#N

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (Tetrahydro-pyran-2-yloxy)-acetonitrile

Comprehensive Guide to Acetonitrile, [(tetrahydropyran-2-yl)oxy]- (CAS No. 17521-49-2)

Acetonitrile, [(tetrahydropyran-2-yl)oxy]- (CAS No. 17521-49-2) is a specialized organic compound widely used in pharmaceutical synthesis, agrochemical research, and material science. This compound, often referred to as THP-protected acetonitrile, plays a critical role in protecting functional groups during complex chemical reactions. Its unique structure, combining an acetonitrile moiety with a tetrahydropyranyl (THP) group, makes it a versatile reagent in modern organic chemistry.

The growing interest in Acetonitrile, [(tetrahydropyran-2-yl)oxy]- stems from its applications in peptide synthesis and drug discovery, particularly in the development of novel antiviral and anticancer agents. Researchers frequently search for "THP-protected acetonitrile uses" or "CAS 17521-49-2 solubility" to understand its behavior in different solvents. This compound exhibits excellent stability under acidic conditions, making it ideal for multi-step synthetic pathways where intermediate protection is required.

From a molecular perspective, Acetonitrile, [(tetrahydropyran-2-yl)oxy]- features a cyano group (-CN) attached to a tetrahydropyranyl ether structure. This configuration provides both nucleophilic and electrophilic reaction sites, allowing diverse transformations. Current research trends focus on its utility in click chemistry applications and bioconjugation techniques, addressing popular search queries like "THP-acetonitrile in click chemistry" and "protecting groups for nitriles".

The synthesis of Acetonitrile, [(tetrahydropyran-2-yl)oxy]- typically involves the reaction of 2-hydroxytetrahydrofuran with cyanoacetic acid derivatives under controlled conditions. Industrial applications often inquire about "CAS 17521-49-2 suppliers" or "THP-O-acetonitrile price", reflecting its commercial importance. The compound's low volatility and moderate polarity make it suitable for various chromatographic separation techniques.

Recent advancements highlight the role of Acetonitrile, [(tetrahydropyran-2-yl)oxy]- in green chemistry initiatives. Its ability to facilitate atom-economical reactions aligns with sustainable chemistry goals, answering frequent searches about "eco-friendly protecting groups". The compound's biodegradability profile and low toxicity compared to traditional alternatives have increased its adoption in environmentally conscious laboratories.

Quality control parameters for Acetonitrile, [(tetrahydropyran-2-yl)oxy]- include monitoring purity levels (typically >98%) and moisture content, with analytical techniques like HPLC and NMR spectroscopy being commonly employed. Researchers often seek information on "CAS 17521-49-2 NMR peaks" or "THP-acetonitrile stability" for experimental planning. The compound demonstrates excellent shelf life when stored under anhydrous conditions at controlled temperatures.

Emerging applications of Acetonitrile, [(tetrahydropyran-2-yl)oxy]- in material science include its use as a precursor for functionalized polymers and nanocomposites. This addresses trending searches about "advanced material synthesis" and "smart polymer development". The compound's structural versatility allows incorporation into various molecular architectures, enabling tailored material properties.

From a regulatory perspective, Acetonitrile, [(tetrahydropyran-2-yl)oxy]- complies with major chemical safety standards when handled properly. Laboratory personnel frequently search for "THP-O-acetonitrile handling precautions" and "CAS 17521-49-2 safety data". Proper ventilation and personal protective equipment are recommended during its use, following standard chemical hygiene practices.

The global market for Acetonitrile, [(tetrahydropyran-2-yl)oxy]- shows steady growth, driven by increasing demand from pharmaceutical R&D sectors. Market analysts often track "THP-protected reagent trends" and "specialty chemical market growth". The compound's cost-effectiveness compared to alternative protecting groups contributes to its expanding applications across academic and industrial research settings.

Future research directions for Acetonitrile, [(tetrahydropyran-2-yl)oxy]- may explore its potential in catalysis and asymmetric synthesis, responding to scientific queries about "new applications of THP derivatives". The compound's structural modularity offers opportunities for developing next-generation chemical tools in synthetic chemistry, potentially revolutionizing molecular construction methodologies.